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Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

microbial synthesis of pinene using engineered yeast. Pinene, a bicyclic monoterpene, is a

valuable precursor for pharmaceuticals, fragrances, and advanced biofuels.[1][2][3] The

heterologous production of pinene in robust microbial hosts like Saccharomyces cerevisiae and

Yarrowia lipolytica offers a sustainable and scalable alternative to traditional chemical synthesis

and extraction from plant sources.[3][4] This document outlines the metabolic engineering

strategies, experimental procedures, and analytical methods for successful pinene production

in yeast.

Data Presentation: Pinene Production in Engineered
Yeast
The following table summarizes the quantitative data on pinene production achieved through

various metabolic engineering strategies in different yeast species. This allows for a clear

comparison of the effectiveness of different approaches.
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Yeast Strain
Engineering
Strategy

Pinene Titer
(mg/L)

Carbon Source Reference

Saccharomyces

cerevisiae

Expression of

pinene synthase

(tPt1) in an

engineered strain

with an improved

GPP pool.

0.166 Not Specified [1][2]

Saccharomyces

cerevisiae

Fusion of

ERG20ww and

tPt1 with a

flexible linker.

9.94 Not Specified [1][2]

Saccharomyces

cerevisiae

Co-expression of

chaperon Sil1p

with the

ERG20ww-tPt1

fusion protein.

10.2 Not Specified [1][2]

Yarrowia

lipolytica

Engineering of

an orthogonal

biosynthetic

pathway.

19.6 Glucose

Yarrowia

lipolytica

Engineered

strain utilizing

waste cooking

oil.

33.8
Waste Cooking

Oil

Yarrowia

lipolytica

Engineered

strain utilizing

lignocellulosic

hydrolysate.

36.1
Lignocellulosic

Hydrolysate

Saccharomyces

cerevisiae

Dynamic

regulation of cell

growth and α-

pinene

production,

1800 (1.8 g/L) Not Specified [5]
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enhancement of

the mevalonate

pathway, and

expansion of the

cytosolic acetyl-

CoA pool.

Signaling Pathways and Experimental Workflows
Engineered Mevalonate (MVA) Pathway for Pinene
Production
The synthesis of pinene in yeast is achieved by engineering the native mevalonate (MVA)

pathway to enhance the production of the precursor geranyl pyrophosphate (GPP) and

introducing a pinene synthase to convert GPP to α-pinene and β-pinene.
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Engineering Strategy

Acetyl-CoA

Acetoacetyl-CoA

HMG-CoA

Mevalonate

Mevalonate-5-P

Mevalonate-5-PP

Isopentenyl-PP (IPP)

Dimethylallyl-PP (DMAPP)

Geranyl-PP (GPP)
ERG20 (mutant F96W-N127W)

Farnesyl-PP (FPP)

ERG20 (native activity, downregulated)

ERG20 (mutant F96W-N127W)

α/β-Pinene
Pinene Synthase (heterologous)

Squalene

Ergosterol

Overexpressed Genes

Mutant Enzyme

Downregulated Pathway

Heterologous Enzyme
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Plasmid Construction
(Gene cloning, promoter selection)

Yeast Transformation
(e.g., LiAc/PEG method)

Strain Selection and Verification
(Auxotrophic markers, PCR)

Yeast Cultivation and Fermentation
(Shake flask or bioreactor)

Pinene Extraction
(Solvent extraction, e.g., dodecane)

Pinene Quantification
(GC-MS Analysis)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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